N-(4-((2-(pyridin-3-yl)piperidin-1-yl)sulfonyl)phenyl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[4-(2-pyridin-3-ylpiperidin-1-yl)sulfonylphenyl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C24H22F3N3O3S/c25-24(26,27)21-8-2-1-7-20(21)23(31)29-18-10-12-19(13-11-18)34(32,33)30-15-4-3-9-22(30)17-6-5-14-28-16-17/h1-2,5-8,10-14,16,22H,3-4,9,15H2,(H,29,31)
• InChI Key: WDZMJYNKICNHFL-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C(C1)C2=CN=CC=C2)S(=O)(=O)C3=CC=C(C=C3)NC(=O)C4=CC=CC=C4C(F)(F)F
• Molecular Formula: C24H22F3N3O3S
• Molecular Weight: 489.5 g/mol

Description

N-(4-((2-(pyridin-3-yl)piperidin-1-yl)sulfonyl)phenyl)-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C24H22F3N3O3S and its molecular weight is 489.51. The purity is usually 95%.
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Scientific Research Applications

Nonaqueous Capillary Electrophoresis

Nonaqueous capillary electrophoresis has been developed for the separation of imatinib mesylate and related substances, including compounds with similar structural features to "N-(4-((2-(pyridin-3-yl)piperidin-1-yl)sulfonyl)phenyl)-2-(trifluoromethyl)benzamide". This technique is significant for quality control and analytical studies in pharmaceuticals, demonstrating the chemical's relevance in drug purity and composition analysis (Lei Ye et al., 2012).

Stable Cyclic Sulfamidate Intermediate Synthesis

Research has shown the synthesis of stable cyclic sulfamidate intermediates in the preparation of novel antipsychotic derivatives, highlighting the compound's utility in the development of new therapeutic agents. The key steps involve sulfamidate derivatives, indicating the compound's role in synthesizing complex molecules with potential pharmaceutical applications (J. Rousseau et al., 2015).

Metabolic Pathway Analysis

Studies on the metabolic fate and disposition of small-molecule inhibitors in clinical development, such as GDC-0449 (vismodegib), involve compounds structurally related to "N-(4-((2-(pyridin-3-yl)piperidin-1-yl)sulfonyl)phenyl)-2-(trifluoromethyl)benzamide". These investigations are crucial for understanding the metabolic pathways, aiding in the development of drugs with optimized pharmacokinetic profiles (Qin Yue et al., 2011).

Fluorinated Polyamides Synthesis

The synthesis of novel soluble fluorinated polyamides containing pyridine and sulfone moieties has been explored. These polyamides show promising applications due to their excellent thermal stability, mechanical properties, and low dielectric constants, indicating the compound's potential in materials science, especially for high-performance polymers (Xiao-Ling Liu et al., 2013).

Antimalarial and COVID-19 Drug Research

Research into the reactivity of sulfonamide derivatives for antimalarial activity has extended to evaluating their potential as COVID-19 drugs. These studies demonstrate the flexibility of compounds with similar chemical frameworks in drug discovery for various diseases, highlighting their role in developing therapeutic agents against emerging global health threats (Asmaa M. Fahim & Eman H. I. Ismael, 2021).